Propan-2-yl 5-[(2,5-dichlorophenoxy)methyl]furan-2-carboxylate

• Molecular Formula: C15H14Cl2O4
• Molecular Weight: 329.2 g/mol
• IUPAC Name: propan-2-yl 5-[(2,5-dichlorophenoxy)methyl]furan-2-carboxylate
• InChI: InChI=1S/C15H14Cl2O4/c1-9(2)20-15(18)13-6-4-11(21-13)8-19-14-7-10(16)3-5-12(14)17/h3-7,9H,8H2,1-2H3
• InChI Key: BQOHVRNUHJXBFC-UHFFFAOYSA-N
• SMILES: CC(C)OC(=O)C1=CC=C(O1)COC2=C(C=CC(=C2)Cl)Cl

Description

Propan-2-yl 5-[(2,5-dichlorophenoxy)methyl]furan-2-carboxylate, commonly known as Furamidine, is a chemical compound that has been studied for its potential applications in scientific research. It is a member of the furamidine family of compounds, which have been found to have a variety of biological activities. In

Mechanism of Action

The mechanism of action of Furamidine is not fully understood, but it is believed to involve the inhibition of DNA synthesis. Furamidine has been shown to bind to DNA and interfere with its replication, leading to the inhibition of cell growth. Furamidine has also been found to have some effect on RNA synthesis, which may contribute to its antiviral activity.
Biochemical and Physiological Effects:
Furamidine has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Furamidine has also been found to inhibit the activity of enzymes involved in DNA replication, which may contribute to its antiparasitic activity. In addition, Furamidine has been shown to have some toxicity towards mammalian cells, which may limit its use in certain applications.

Advantages and Limitations for Lab Experiments

Furamidine has several advantages for use in lab experiments. It is relatively easy to synthesize and has been found to be stable under a variety of conditions. Furamidine has also been shown to have activity against a wide range of organisms, making it a versatile tool for research. However, Furamidine also has some limitations. Its toxicity towards mammalian cells may limit its use in certain applications, and its mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are several future directions for research on Furamidine. One area of interest is the development of new derivatives of Furamidine with improved activity and selectivity. Another area of interest is the investigation of Furamidine's mechanism of action, which may provide insights into its activity against different organisms. Finally, the development of new methods for the synthesis of Furamidine may make it more accessible for use in research.

Synthesis Methods

The synthesis of Furamidine involves the reaction of 5-(bromomethyl)furan-2-carboxylic acid with 2,5-dichlorophenol in the presence of a base. The resulting intermediate is then reacted with isopropylamine to yield Furamidine. This synthesis method has been reported in several scientific publications and has been found to be efficient and reliable.

Scientific Research Applications

Furamidine has been studied for its potential applications in various scientific research fields. It has been found to have antiparasitic, antiviral, and anticancer properties. Furamidine has been shown to inhibit the growth of several parasitic organisms, including Trypanosoma brucei, which causes African sleeping sickness, and Leishmania donovani, which causes visceral leishmaniasis. Furamidine has also been found to have antiviral activity against several viruses, including HIV-1 and hepatitis C virus. In addition, Furamidine has been shown to have anticancer properties, with studies demonstrating its ability to inhibit the growth of several cancer cell lines.